Cas no 1338454-03-7 ((3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole)

• Product Name: (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole
• CAS No: 1338454-03-7
• MF: C₁₉H₂₃O₃P
• MW: 330.357886552811
• MDL: MFCD31630704
• CID: 4556231
• PubChem ID: 89586662
• Update Time: 2025-06-03

(3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole Chemical and Physical Properties

Names and Identifiers

• (3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2,3-dihydro-1,3-benzoxaphosphole
• (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole
• (R)-3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, min. 97% (R)-BI-DIME
• (3R)-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydro-1,3-benzoxaphosphole
• (R)-3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• (R)-BI-DIME
• (R)-3-(tert-butyl)-4-(2,6- dimethoxyphenyl)-2,3- dihydrobenzo[d][1,3]oxaph osphole
• CS-0020501
• SCHEMBL14974439
• D80813
• 1338454-03-7
• MFCD31630704

• MDL： MFCD31630704
• Inchi： 1S/C19H23O3P/c1-19(2,3)23-12-22-16-11-6-8-13(18(16)23)17-14(20-4)9-7-10-15(17)21-5/h6-11H,12H2,1-5H3/t23-/m0/s1
• InChI Key： BWPDUHMFZCEKIP-QHCPKHFHSA-N
• SMILES： [P@@]1(COC2C=CC=C(C3C(=CC=CC=3OC)OC)C1=2)C(C)(C)C

Computed Properties

• Exact Mass: 330.13848159g/mol
• Monoisotopic Mass: 330.13848159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole

Introduction to (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole (CAS No. 1338454-03-7)

(3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1338454-03-7, belongs to the class of benzoxaphosphole derivatives, which are known for their potential applications in drug discovery and molecular recognition. The presence of a chiral center at the 3-position, denoted by the (3R) configuration, makes this molecule particularly intriguing for researchers exploring stereochemistry and enantioselective processes.

The structural framework of (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole incorporates several key functional groups that contribute to its reactivity and biological activity. The tert-butyl group at the 3-position provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the 2,6-dimethoxyphenyl substituent introduces electron-donating groups that can modulate electronic properties and enhance solubility in polar environments. These features make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in benzoxaphosphole derivatives due to their reported bioactivity across various therapeutic areas. For instance, studies have suggested that compounds within this class exhibit properties relevant to anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole may contribute to its unique pharmacological profile, making it a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in enantioselective synthesis and catalysis. The chiral center at the 3-position allows for the exploration of enantiomerically pure forms, which are often required in pharmaceutical applications to ensure optimal efficacy and minimize side effects. Researchers have been leveraging this property to develop asymmetric catalysts and ligands that can facilitate highly selective reactions, thereby advancing the field of green chemistry.

The synthesis of (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning and execution to achieve high yields and purity. However, recent advancements in synthetic methodologies have made it more feasible to construct such intricate molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and chiral auxiliary-assisted strategies have been particularly useful in accessing enantiomerically enriched benzoxaphosphole derivatives.

The biological evaluation of (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole has been ongoing, with several preliminary studies highlighting its potential interactions with biological targets. For example, computational modeling studies have suggested that this compound may bind to specific enzymes or receptors involved in inflammatory pathways. These findings align with the broader interest in developing small molecules that can modulate such pathways without significant off-target effects.

Furthermore, the versatility of benzoxaphosphole derivatives as building blocks for drug discovery is underscored by their ability to be modified at multiple positions. This flexibility allows researchers to fine-tune properties such as solubility, metabolic stability, and binding affinity. The incorporation of additional functional groups or substituents could lead to novel analogs with enhanced therapeutic potential.

In conclusion, (3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and reported bioactivity make it a valuable asset in the quest for new therapeutic agents. As synthetic methods continue to evolve and our understanding of molecular recognition deepens, compounds like this are poised to play a crucial role in addressing unmet medical needs.